Cas no 2680781-06-8 (3-Tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic acid)

• Product Name: 3-Tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic acid
• CAS No: 2680781-06-8
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5649621
• PubChem ID: 165918181
• Update Time: 2025-05-19

3-Tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277450
• 3-tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic acid
• 2680781-06-8
• 3-Tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic acid

• Inchi： 1S/C10H14N2O3S/c1-5(13)11-8-6(9(14)15)7(12-16-8)10(2,3)4/h1-4H3,(H,11,13)(H,14,15)
• InChI Key： WPHRNKRAYNVBPH-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C(C(C)(C)C)=N1)NC(C)=O

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on 3-Tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic acid

3-Tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2680781-06-8, known as 3-Tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The 1,2-thiazole ring serves as the core structure, with substituents at positions 3, 4, and 5 contributing to its diverse chemical properties.

Recent studies have highlighted the antioxidant properties of this compound, making it a promising candidate for combating oxidative stress-related diseases. Researchers have explored its ability to scavenge free radicals, which is crucial in preventing cellular damage. The tert-butyl group at position 3 plays a pivotal role in enhancing the molecule's stability and bioavailability. This substituent not only contributes to the compound's lipophilicity but also improves its ability to penetrate biological membranes.

The acetamido group at position 5 further enhances the compound's functionality by introducing hydrogen bonding capabilities. This feature is essential for interactions with biological targets, such as enzymes or receptors. Recent findings suggest that this group may also influence the compound's selectivity towards specific molecular targets, making it a versatile tool in medicinal chemistry.

One of the most exciting developments involving 3-Tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic acid is its potential as a drug delivery agent. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. This property could significantly improve the efficacy of poorly soluble pharmaceuticals by enhancing their solubility and absorption rates.

Moreover, the carboxylic acid group at position 4 has been implicated in modulating the compound's acidity and reactivity. Recent research has focused on exploiting this group for conjugation with other molecules, such as peptides or polymers, to create advanced drug delivery systems. These studies underscore the compound's versatility and its potential for innovative applications in biotechnology.

In terms of synthesis, researchers have developed efficient methods to prepare 3-Tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic acid. These methods often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

The pharmacokinetic profile of this compound has also been a focal point of recent investigations. Studies conducted in animal models have demonstrated favorable absorption and distribution characteristics, suggesting that it could be an effective oral drug candidate. However, further research is needed to fully understand its metabolism and excretion pathways.

Another area of interest is the anti-inflammatory activity of this compound. Preclinical studies have shown that it exhibits potent inhibitory effects on pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as arthritis or inflammatory bowel disease. These findings are supported by mechanistic studies that reveal its ability to modulate key signaling pathways involved in inflammation.

Looking ahead, the development of analogs of 3-Tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic acid holds great promise for expanding its therapeutic applications. Researchers are actively exploring variations in substituents to optimize potency and selectivity for specific therapeutic targets. For instance, modifications to the tert-butyl group or the acetamido group could lead to compounds with enhanced efficacy or reduced side effects.

In conclusion, 3-Tert-butyl-5-acetamido-1,2-thiazole-4-carboxylic acid (CAS No. 2680781-06-8) is a multifaceted compound with significant potential in various fields of science and medicine. Its unique chemical structure and diverse functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and development.